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Introduction
Arsenic acid, a key component of Chromated Copper Arsenate (CCA) wood preservatives,

has been instrumental in the long-term protection of wood products against biological

degradation. CCA is a water-borne preservative that has been widely used for decades to

protect wood from decay fungi, insects (including termites), and marine borers.[1][2][3] The

treatment extends the service life of wood, particularly in outdoor and in-ground applications.[2]

However, due to health and environmental concerns associated with arsenic and chromium,

the use of CCA-treated wood has been restricted in many residential applications since the

early 2000s.[4] It continues to be used in various industrial, agricultural, and marine

applications where high durability is required.[1][5] This document provides detailed application

notes and protocols for researchers and professionals working with arsenic acid-based wood

preservatives.

Data Presentation
CCA Formulations
The most common formulation of Chromated Copper Arsenate is CCA-Type C. The

composition of the preservative is crucial for its efficacy and fixation in the wood.[6]
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Table 1: Composition of CCA-Type C Preservative

Component Chemical Formula Oxide Form
Percentage by
Weight

Chromium Trioxide CrO₃ CrO₃ 47.5%

Copper Oxide CuO CuO 18.5%

Arsenic Pentoxide As₂O₅ As₂O₅ 34.0%

Source: As referenced in various wood preservation standards.

Recommended CCA Retention Levels
The American Wood Protection Association (AWPA) provides a Use Category (UC) system that

specifies the minimum preservative retention levels required for different service conditions.[7]

[8][9] Retention is a measure of the amount of preservative that remains in the wood after

treatment and is typically expressed in pounds per cubic foot (pcf) or kilograms per cubic meter

( kg/m ³).

Table 2: AWPA Use Categories and Recommended Minimum CCA-C Retention Levels
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Use Category
Exposure
Conditions

Typical
Applications

Minimum CCA-
C Retention
(pcf)

Minimum CCA-
C Retention (
kg/m ³)

UC3B

Above ground,

exposed to

weather,

potential for

water to

accumulate

Decking, railings,

fence pickets
0.25 4.0

UC4A
Ground contact,

fresh water

Fence posts,

deck posts, utility

poles in non-

critical use

0.40 6.4

UC4B

Ground contact,

fresh water,

important to

performance and

difficult to

replace

Permanent wood

foundations,

building poles,

utility poles

0.60 9.6

UC4C

Ground contact,

fresh water,

severe decay

and insect

hazard, critical

structural

components

Poles and piles

in critical

structural

applications

0.80 12.8

UC5A

Marine

(saltwater) use,

northern waters

Marine piling,

bulkheads
2.50 40.0

UC5B

Marine

(saltwater) use,

southern waters

Marine piling,

bulkheads
2.50 40.0
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UC5C

Marine

(saltwater) use,

Gulf Coast and

tropical waters

Marine piling,

bulkheads
2.50 40.0

Source: Adapted from AWPA Standard U1.[10]

Signaling Pathways and Mechanisms
The effectiveness of CCA as a wood preservative is due to the synergistic action of its three

main components and their chemical fixation within the wood structure. This fixation process

makes the preservative highly resistant to leaching.[11]

The process begins with the pressure impregnation of the CCA solution into the wood. The

acidic CCA solution reacts with the wood components (lignin, cellulose, and hemicellulose),

leading to a series of chemical changes.[2][12]

Initial Reactions (Rapid) Main Fixation Period (Slower) Final Conversion (Long-term)

CCA Solution (pH ~2.0)
(Cr⁶⁺, Cu²⁺, As⁵⁺)

Contact with Wood
(Lignin, Cellulose)

Rapid pH Increase
(to ~3.0)

Reduction of Cr⁶⁺ to Cr³⁺
by wood components

Precipitation of
Copper and Arsenic

(e.g., Copper Arsenate)

Formation of stable,
insoluble complexes

(e.g., Chromium Arsenate,
Copper Chromate)

Formation of highly stable
and leach-resistant

CCA-wood complexes

Click to download full resolution via product page

Caption: Chemical fixation pathway of CCA in wood.

Experimental Protocols
Wood Treatment Protocol (Pressure Impregnation)
The following is a generalized protocol for the pressure treatment of wood with CCA, based on

industry standards.[13][14]
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Start: Wood Preparation

Load Wood into
Treatment Cylinder (Retort)

Apply Initial Vacuum
(removes air from wood cells)

Flood Cylinder with
CCA Treating Solution

Apply Hydraulic Pressure
(forces preservative into wood)

Release Pressure and
Drain Preservative

Apply Final Vacuum
(removes excess surface preservative)

Unload Treated Wood

Store Wood for Fixation
(controlled temperature and humidity)

End: Quality Control
and Drying

Click to download full resolution via product page

Caption: Workflow for pressure treatment of wood with CCA.
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Efficacy Testing: Field Stake Test (AWPA E7 / ASTM
D1758)
This test is designed to evaluate the performance of wood preservatives in a real-world, in-

ground contact scenario.[4][8][15]

Methodology:

Test Stakes: Prepare wooden stakes, typically from a susceptible sapwood species like

Southern Pine, with dimensions of 19 x 19 x 457 mm.

Treatment: Treat the stakes with different retention levels of the CCA preservative according

to the pressure treatment protocol. Include untreated control stakes and stakes treated with

a reference preservative.

Installation: Drive the stakes into the ground to half their length in a designated test plot with

known decay and termite hazards.

Inspection: At regular intervals (typically annually), remove the stakes for visual inspection.

Rating: Rate each stake for decay and termite attack on a scale of 10 to 0, where 10 is

sound and 0 represents failure.

Data Analysis: Analyze the average rating for each treatment group over time to determine

the preservative's effectiveness.

Efficacy Testing: Laboratory Termite Resistance Test
(AWPA E1)
This laboratory test evaluates the ability of treated wood to resist attack by subterranean

termites.[3]

Methodology:

Test Blocks: Prepare small wood blocks (e.g., 25 x 25 x 6 mm) from a susceptible wood

species.
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Treatment: Treat the blocks with various concentrations of the CCA preservative. Include

untreated and solvent-treated control blocks.

Test Assembly: Place a test block in a container with a known number of subterranean

termites (e.g., 400 workers) in a sand or soil substrate.

Incubation: Incubate the containers under conditions favorable for termite activity (e.g., 25-

28°C) for a specified period (typically 4 weeks).

Evaluation: At the end of the test, determine termite mortality, the visual rating of the wood

block (on a scale of 10 to 0), and the mass loss of the block due to termite feeding.

Analysis: Compare the results for the treated blocks to the controls to assess the

preservative's termiticidal efficacy.

Chemical Analysis of Treated Wood
Preservative Penetration (AWPA A3):

Core Sampling: Extract an increment core from the treated wood.

Indicator Application: Apply a chrome azurol S solution or other appropriate indicator to the

core.

Measurement: Measure the depth of the color change to determine the penetration of the

preservative into the wood.[16]

Preservative Retention (AWPA A9):

Sample Preparation: The treated wood sample, often in the form of an increment core or

sawdust, is prepared for analysis.

X-Ray Spectroscopy: Analyze the sample using X-ray fluorescence (XRF) spectroscopy.[17]

[18][19]

Quantification: The instrument detects the characteristic X-rays emitted by the elements (Cr,

Cu, As) in the preservative. The intensity of these X-rays is proportional to the concentration

of each element, allowing for the determination of the preservative retention.[17]
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Conclusion
Arsenic acid, as a component of CCA, has proven to be a highly effective wood preservative,

offering long-term protection in demanding applications. The protocols and data presented

here, based on established industry standards, provide a framework for the scientific evaluation

and application of arsenic-based wood treatments. Adherence to these standardized methods

is crucial for ensuring the quality and performance of treated wood products while also

managing the associated health and environmental considerations. For future research, a

continued focus on the long-term environmental fate of the components and the development

of equally effective but lower-toxicity alternatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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